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Compound of Interest

Compound Name: MK-8745

Cat. No.: B1683908 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

the handling of MK-8745, a potent and selective Aurora A kinase inhibitor. Adherence to these

guidelines is critical for minimizing risk and ensuring the integrity of your research.

Personal Protective Equipment (PPE) at a Glance
A multi-layered approach to personal protection is necessary when handling MK-8745. The

following table summarizes the required PPE, categorized by the level of protection offered.
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Protection Level Item Specifications

Primary Eye Protection
Chemical safety goggles or a

face shield.

Hand Protection
Nitrile or other chemically

resistant gloves.

Protective Clothing Laboratory coat.

Secondary Respiratory Protection

Use in a well-ventilated area.

For operations that may

generate dust or aerosols, a

NIOSH-approved respirator is

recommended.

Skin Protection
Full-coverage clothing and

closed-toe shoes.

Immediate Safety and Handling Protocols
Proper handling of MK-8745 is crucial to prevent accidental exposure. The following step-by-

step procedures should be strictly followed.

Receiving and Storage
Inspect: Upon receipt, visually inspect the packaging for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area. Recommended storage temperatures for the powder form are -20°C for long-term

storage (up to 3 years) and 4°C for short-term storage (up to 2 years). When in solvent, store

at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Labeling: Ensure the container is clearly labeled with the chemical name, concentration, and

any relevant hazard warnings.

Preparation of Solutions
MK-8745 is soluble in DMSO.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1683908?utm_src=pdf-body
https://www.lifetechindia.com/pdf/HY-13819.pdf
https://www.benchchem.com/product/b1683908?utm_src=pdf-body
https://www.lifetechindia.com/pdf/HY-13819.pdf
https://www.selleckchem.com/products/mk-8745.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work Area: All handling of the powdered compound and preparation of solutions should be

conducted in a certified chemical fume hood.

Weighing: To avoid inhalation of the powder, carefully weigh the required amount in a fume

hood.

Dissolving: Add the appropriate solvent (e.g., DMSO) to the powder. Gently agitate or

sonicate to ensure complete dissolution.

Spills and Accidental Exposure
In the event of a spill or exposure, immediate action is critical.

Incident Immediate Action

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water for at least 15

minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do not induce vomiting. Wash out mouth with

water and give plenty of water to drink. Seek

immediate medical attention.

Small Spill

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal. Clean the spill area with

a suitable decontaminating solution.

Large Spill

Evacuate the area and prevent entry. Contact

your institution's environmental health and

safety department.
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Disposal Plan
All waste materials contaminated with MK-8745 must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials, including empty containers, used

gloves, and absorbent materials, in a clearly labeled, sealed, and chemically resistant

container.

Disposal: Dispose of the hazardous waste through your institution's approved chemical

waste disposal program. Do not dispose of MK-8745 down the drain or in regular trash.

The Science Behind MK-8745: A Look at its
Signaling Pathway
MK-8745 is a potent inhibitor of Aurora A kinase, a key regulator of mitotic progression. Its

mechanism of action involves the induction of p53-dependent apoptosis.[2]
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Caption: MK-8745 inhibits Aurora A kinase, leading to the activation of p53 and subsequent

apoptosis.

By understanding and implementing these safety protocols, researchers can confidently and

safely advance their work with MK-8745, contributing to the development of new therapies

while prioritizing personal and environmental safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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